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Compound of Interest

Compound Name: Morpholino U subunit

Cat. No.: B15588825 Get Quote

Application Note
Morpholino oligonucleotides are synthetic molecules used to block translation or alter splicing

of target mRNA, making them a valuable tool in functional genomics and drug development.

Proper preparation of Morpholino stock solutions is critical for obtaining accurate and

reproducible experimental results. This document provides a detailed protocol for the

preparation, quantification, and storage of Morpholino stock solutions.

Quantitative Data Summary
For ease of reference, the following tables summarize the key quantitative parameters for

preparing Morpholino stock solutions.

Table 1: Recommended Concentrations for Morpholino Stock Solutions

Morpholino Type
Recommended Stock
Concentration

Notes

Standard Morpholino ≤1 mM
Higher concentrations may

lead to solubility issues.[1][2]

Vivo-Morpholino ≤0.5 mM
Lower solubility than standard

Morpholinos.[1][2]

Table 2: Reconstitution Volumes for 1 mM Standard Morpholino Stock Solution
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Amount of Lyophilized Morpholino Volume of Sterile Water to Add

100 nanomoles 0.10 mL

300 nanomoles 0.30 mL

1000 nanomoles 1.00 mL

Source: Gene Tools, LLC[3]

Table 3: Spectrophotometer Settings for Concentration Measurement

Parameter Value

Wavelength (λ) 265 nm

Blanking Solution 0.1 N HCl

Cuvette Type Quartz

Path Length 1 cm (standard)

Source: Feinberg Labs, Gene Tools, LLC[4][5]

Experimental Protocols
Protocol 1: Dissolving Lyophilized Morpholino Oligos
This protocol describes the initial reconstitution of lyophilized Morpholino oligos to create a

stock solution.

Materials:

Lyophilized Morpholino oligonucleotide vial

Sterile, nuclease-free water (DEPC-treated water is not recommended unless autoclaved to

remove residual DEPC)[1][6]

Vortex mixer
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Water bath at 65°C

Procedure:

Determine the required volume of water: Refer to the vial label for the amount of Morpholino

provided (in nanomoles). Use Table 2 or the following formula to calculate the volume of

sterile water needed to achieve the desired concentration (typically 1 mM for standard

Morpholinos).[6] Volume (in mL) = Amount of Morpholino (in nanomoles) / Desired

Concentration (in mM) / 1000

Reconstitution: Carefully add the calculated volume of sterile water to the vial containing the

lyophilized Morpholino.

Dissolution: Cap the vial securely and vortex thoroughly. Allow the vial to sit at room

temperature for 5 minutes.[6]

Inspect for complete dissolution: Visually inspect the solution to ensure that the oligo has

completely dissolved.

Heating (if necessary): If the oligo has not fully dissolved, incubate the vial in a 65°C water

bath for 5-10 minutes.[3][6] Vortex briefly and re-inspect.

Further dilution (if necessary): If the oligo remains undissolved after heating, add an equal

volume of sterile water to halve the concentration (e.g., to 0.5 mM) and repeat the heating

step.[6]

Aliquotting (optional but recommended): Once fully dissolved, it is good practice to aliquot

the stock solution into smaller, sterile microcentrifuge tubes to avoid repeated freeze-thaw

cycles and potential contamination.[6]

Protocol 2: Determining Morpholino Concentration by
UV Spectrophotometry
Accurate determination of the Morpholino concentration is crucial for downstream experiments.

This protocol outlines the procedure using a standard UV-Vis spectrophotometer.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7162361/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7162361/
https://gene-tools.com/sites/default/files/Essential%20INFO%2002-09.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7162361/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7162361/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7162361/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Morpholino stock solution

0.1 N HCl

Quartz spectrophotometer cuvette (1 cm path length)

UV-Vis spectrophotometer

Procedure:

Prepare the blank: Add 995 µL of 0.1 N HCl to a clean quartz cuvette. Place the cuvette in

the spectrophotometer and blank the instrument at a wavelength of 265 nm.[4][5]

Prepare the sample: Add 5 µL of the Morpholino stock solution to the 995 µL of 0.1 N HCl in

the cuvette. Mix gently by pipetting up and down. This creates a 1:200 dilution.[4][5]

Measure the absorbance: Place the cuvette containing the diluted Morpholino solution back

into the spectrophotometer and read the absorbance at 265 nm.

Calculate the concentration: Use the following formula to calculate the concentration of the

original Morpholino stock solution:

Concentration (M) = (Absorbance at 265 nm * Dilution Factor) / Molar Extinction Coefficient

(ε)

Dilution Factor: 200 (for the 1:200 dilution)[4][5]

Molar Extinction Coefficient (ε): This value is specific to each Morpholino sequence and is

provided on the product information sheet from the manufacturer.[4]

Example Calculation:

Absorbance at 265 nm = 0.645

Dilution Factor = 200

Molar Extinction Coefficient (ε) = 259,160 L/(mol·cm)
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Concentration (M) = (0.645 * 200) / 259,160 = 0.000497 M or 497 µM[4]

Protocol 3: Storage of Morpholino Stock Solutions
Proper storage is essential to maintain the stability and activity of Morpholino oligos.

Short-term Storage (days to weeks):

Store aqueous solutions at room temperature in a tightly sealed vial.[6][7] Avoid refrigeration

or freezing, as this can cause the Morpholino to precipitate or associate with the container

walls.[3][8]

Long-term Storage (months to years):

For long-term storage, it is recommended to lyophilize (freeze-dry) the Morpholino stock

solution and store it as a dry powder at room temperature.[7][9] Lyophilized Morpholinos

have been shown to be stable for over a decade.[7]

If storing in solution long-term, ensure the vial is tightly sealed to prevent evaporation.

Storing in a humid environment can help minimize evaporation.[7][9]

Protect fluorescently-tagged Morpholinos from light to prevent photobleaching.[6][9]

Handling Thawed Solutions:

If a Morpholino solution has been frozen, it should be heated to 65°C for 10 minutes after

thawing to aid in redissolving any precipitate.[6] If solubility issues persist, autoclaving the

solution on a liquid cycle may restore activity.[1][9]
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Caption: Workflow for preparing Morpholino stock solutions.
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Caption: Spectrophotometric quantification of Morpholino concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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